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Compound of Interest

Compound Name: 2-Methylheptane

Cat. No.: B165363 Get Quote

Technical Support Center: 2-Methylheptane Safety
This guide provides essential safety information, troubleshooting, and frequently asked

questions for the handling and disposal of 2-Methylheptane in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methylheptane?

A1: 2-Methylheptane is a highly flammable liquid and vapor.[1][2][3] Its main hazards include:

Fire and Explosion: Vapors can form explosive mixtures with air and may travel to an ignition

source and flash back.[4][5][6]

Health Hazards: It can cause skin and eye irritation.[1][3][4] Inhalation of vapors may lead to

drowsiness and dizziness.[1][3][7]

Aspiration Toxicity: If swallowed, it can be fatal as it may be aspirated into the lungs, causing

chemical pneumonitis.[1][3]

Environmental Hazards: It is very toxic to aquatic life with long-lasting effects.[1][3][7]

Q2: What Personal Protective Equipment (PPE) is required when handling 2-Methylheptane?
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A2: A risk assessment should always be conducted, but standard recommended PPE includes:

Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's

29 CFR 1910.133 or European Standard EN166.[1][4] A face shield may be necessary if

there is a significant splash hazard.[8]

Hand Protection: Chemical-resistant gloves such as Nitrile or PVC are essential to prevent

skin contact.[7][8] The suitability and durability of the glove material depend on the duration

and frequency of contact.[7]

Body Protection: A lab coat or chemical-resistant apron should be worn.[1][8] For larger

quantities or significant spill risks, chemical-resistant coveralls may be necessary.[8]

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood.[1][7] If ventilation is inadequate or exposure limits are likely to be

exceeded, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.

[1][4][8]

Q3: How should I properly store 2-Methylheptane in the lab?

A3: Store 2-Methylheptane in a designated "Flammables-area".[1][4][7] The storage location

should be cool, dry, and well-ventilated.[1][4][7] Keep containers tightly closed and away from

all sources of ignition, including heat, sparks, open flames, and static discharge.[1][4][7] It

should be stored separately from incompatible materials like strong oxidizing agents.[1][5]

Q4: What should I do in case of accidental skin or eye contact?

A4:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing and shoes immediately.[1] Flush the skin

with plenty of water for at least 15 minutes.[1] Get medical aid if irritation develops or

persists.

Q5: What is the correct first aid procedure for ingestion or inhalation?
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A5:

Ingestion: This is an aspiration hazard. Do NOT induce vomiting.[1][3][5] If the person is

conscious, rinse their mouth with water.[5][6] Seek immediate medical aid.[1] If vomiting

occurs naturally, have the victim lean forward to reduce the risk of aspiration.[1]

Inhalation: Immediately move the person to fresh air.[1] If they are not breathing, give

artificial respiration. If breathing is difficult, administer oxygen.[1] Seek immediate medical

attention.[1]

Data Presentation
Table 1: Physical and Chemical Properties of 2-
Methylheptane

Property Value Source(s)

Molecular Formula C₈H₁₈ [2][9]

Molecular Weight 114.23 g/mol [2][9]

Appearance Colorless liquid [2][5][9]

Boiling Point 116°C (240.8°F) [2][5][10]

Melting Point -109°C (-164.2°F) [2][5]

Flash Point 4°C (39.2°F) [1][2][5][9]

Density 0.698 g/cm³ at 25°C [2][9][10]

Vapor Density 3.9 (Air = 1) [2][5]

Solubility
Insoluble in water; Soluble in

alcohol
[2][10][11]

Explosive Limits 1.0% (Lower) [5]

Table 2: Occupational Exposure Limits
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Organization Limit Value Notes Source(s)

ACGIH TLV-TWA 300 ppm
As Octane, all

isomers
[1][6][7]

NIOSH REL -
No specific value

listed
[1]

OSHA PEL -
No specific value

listed
[1]

Finland TWA
300 ppm (1400

mg/m³)
8-hour average [12]

Finland STEL
380 ppm (1800

mg/m³)

15-minute

average
[12]

Troubleshooting Guides & Experimental Protocols
Protocol: Handling a Minor 2-Methylheptane Spill (<100
mL)
This protocol is for small spills that can be safely managed by trained laboratory personnel.

Prerequisites:

A properly stocked chemical spill kit is available.[13]

Personnel are trained in its use and are wearing appropriate PPE.[13][14]

Methodology:

Alert Personnel & Control Ignition Sources: Immediately notify others in the lab.[13] Turn off

all nearby ignition sources (e.g., hot plates, open flames, electrical equipment).[4][7]

Ensure Ventilation: Ensure the area is well-ventilated. If working inside a chemical fume

hood, keep the sash at the appropriate height. If in an open lab, increase ventilation if it is

safe to do so.[1][7]
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Don PPE: At a minimum, wear chemical safety goggles, a lab coat, and chemical-resistant

gloves (e.g., Nitrile).[1][7]

Contain the Spill: Confine the spill by placing absorbent material from the spill kit (e.g., sand,

vermiculite, or commercial sorbent pads) around the perimeter of the spill, working from the

outside in.[13][14][15] Do not use combustible materials like paper towels to absorb the bulk

of the spill.[14]

Absorb the Spill: Cover the contained spill with additional inert absorbent material.[1][5]

Collect Waste: Using spark-proof tools (e.g., plastic scoop or dustpan), carefully collect the

absorbed material.[4][7] Place the contaminated material into a suitable, sealable, and

properly labeled container for hazardous waste.[4][14]

Decontaminate Area: Wipe the spill area with a detergent solution, followed by a final wipe

with water.[13][16]

Dispose of Waste: Dispose of the sealed container and any contaminated PPE as hazardous

waste according to your institution's and local regulations.[1][16]

Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.[7]

[13]

Troubleshooting:

If the spill is larger than 100 mL or you feel unsafe: Evacuate the area immediately. Alert your

supervisor and contact your institution's Environmental Health and Safety (EHS) department

or emergency response team.[16][17]

If vapor concentration is high: Evacuate the area. Do not re-enter until the area has been

cleared by EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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